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Compound of Interest

Compound Name: Ethyl cyclopentylideneacetate

Cat. No.: B162082

Essential Safety and Handling Guide for Ethyl
Cyclopentylideneacetate

This guide provides crucial safety, handling, and disposal information for Ethyl
cyclopentylideneacetate, tailored for researchers, scientists, and drug development
professionals. Given the absence of a comprehensive Safety Data Sheet (SDS) for this specific
compound, the following guidance is based on its known GHS hazard classifications and
established safety protocols for similar chemical substances.

Chemical Hazard and Safety Data

Based on available data, Ethyl cyclopentylideneacetate is classified as an irritant.[1] All
guantitative data and hazard classifications are summarized below.
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Property Value Source

H315: Causes skin
irritation.H319: Causes serious

GHS Hazard Statements o PubChem[1]
eye irritation.H335: May cause

respiratory irritation.

Signal Word Warning PubChem[1]
Molecular Formula CoH1402 PubChem[1]
Molecular Weight 154.21 g/mol PubChem[1]
Boiling Point 214.1°C at 760 mmHg Chemsrc[2]
Flash Point 100.5°C Chemsrc|[2]

P261, P264, P271, P280,
P302+P352, P304+P340,
. P305+P351+P338, P319,
Precautionary Codes PubChem[1]
P321, P332+P317,
P337+P317, P362+P364,

P403+P233, P405, P501

Operational Plan: Safe Handling and Storage

A systematic approach is essential when working with Ethyl cyclopentylideneacetate to
minimize exposure and ensure laboratory safety.

Engineering Controls

« Ventilation: All work with Ethyl cyclopentylideneacetate must be conducted in a properly
functioning chemical fume hood to control vapor inhalation, which may cause respiratory
irritation.[1]

o Safety Equipment: An eyewash station and a safety shower should be readily accessible in
the immediate work area.[3]

Personal Protective Equipment (PPE)
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e Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against
splashes and eye irritation.[4][5]

¢ Skin Protection:

o Gloves: Wear chemically resistant gloves. While specific compatibility data for Ethyl
cyclopentylideneacetate is unavailable, butyl rubber or neoprene gloves are generally
recommended for handling esters.[3][6] Nitrile gloves may offer limited protection and
should be changed immediately upon contact.[7]

o Lab Coat: A fully buttoned lab coat is mandatory to prevent skin contact.[3]

o Respiratory Protection: Under normal use within a fume hood, respiratory protection is not
typically required. If vapors cannot be controlled at the source, a NIOSH-approved respirator
with organic vapor cartridges may be necessary.[8]

Handling Procedures

e Avoid direct contact with skin, eyes, and clothing.[6]
e Do not inhale vapors or mists.[4]
e Use non-sparking tools and equipment, especially if heating the substance.[9][10]

e Wash hands thoroughly with soap and water after handling.[8]

Storage

e Store in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents, acids, and bases.[7]

o Keep containers tightly closed and properly labeled.[9][11]
» Store containers below eye level and in a designated, secure area.[7]

Emergency and Disposal Plan
First Aid Measures
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Exposure Route

First Aid Protocol

Inhalation

Move the affected person to fresh air
immediately. If breathing is difficult or has
stopped, provide artificial respiration and seek

immediate medical attention.[12]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected skin area thoroughly with
soap and plenty of water.[12] If skin irritation

persists, seek medical attention.[1]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids
open.[9] Remove contact lenses if present and

easy to do.[9] Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water. If the person is conscious, give them two
glasses of water to drink.[8] Seek immediate

medical attention.

Spill Response Workflow

In the event of a spill, follow the established procedure to ensure safety and minimize

environmental contamination. The workflow below outlines the necessary steps.
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Workflow for Ethyl Cyclopentylideneacetate Spill

Initial Response

1. Alert Personnel & Evacuate

2. Assess the Spill

N\
Aall & manageable spill \\{_arge or unknown spill
\

Cleanup Pryédure

3. Don Appropriate PPE Call Emergency Response

l

4. Contain the Spill
(Use absorbent dikes)

l

5. Absorb the Material
(Work from outside in)

l

6. Collect & Containerize Waste

Steps
A

7. Decontaminate Area
(Soap and water)

8. Dispose of Waste
(Follow hazardous waste protocols)

9. Report the Incident

Click to download full resolution via product page

Workflow for handling a chemical spill.
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Disposal Plan

Waste Collection: Collect waste Ethyl cyclopentylideneacetate and any contaminated
materials (e.g., absorbent pads, gloves) in a dedicated, compatible, and clearly labeled
hazardous waste container.[7]

Regulatory Compliance: All waste must be disposed of as hazardous waste. Do not dispose
of this chemical down the drain or in the regular trash.[7]

Disposal Procedure: Follow all local, state, and federal regulations for hazardous waste
disposal. Contact your institution's Environmental Health and Safety (EHS) department for
specific disposal procedures and to arrange for waste pickup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethyl cyclopentylideneacetate | C9H1402 | CID 74699 - PubChem
[pubchem.ncbi.nim.nih.gov]

. ethyl 2-cyclopentylideneacetate | CAS#:1903-22-6 | Chemsrc [chemsrc.com]
. hillbrothers.com [hillbrothers.com]

. jubilantingrevia.com [jubilantingrevia.com]

2
3
4
5. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]
6. apcbkk.com [apcbkk.com]

7. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

8. media.hiscoinc.com [media.hiscoinc.com]

9. rcilabscan.com [rcilabscan.com]

10. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]
11. chemos.de [chemos.de]

12. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b162082?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Ethyl-Acetate_2024-07-12.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Ethyl-Acetate_2024-07-12.docx
https://www.benchchem.com/product/b162082?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyclopentylideneacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyclopentylideneacetate
https://www.chemsrc.com/en/cas/1903-22-6_403147.html
https://www.hillbrothers.com/pdf/downloads/msds/ethyl-acetate.pdf
https://www.jubilantingrevia.com/uploads/files/3msds_0044NrGhs16Div.1sdsEthylAcetate.pdf
https://sasoldcproducts.blob.core.windows.net/documents/Safety%20Datasheets/b11876cd-9513_US_Ethyl%20Acetate_EN-US.pdf
https://www.apcbkk.com/pdf/4esters/1eac.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Ethyl-Acetate_2024-07-12.docx
http://media.hiscoinc.com/Volume2/d110001/medias/docus/130/Acl%20Inc-95_6001-SDS_VD.pdf
https://www.rcilabscan.com/wp-content/uploads/2019/11/Ethyl-Acetate-E-010822.pdf
https://sasoldcproducts.blob.core.windows.net/documents/Safety%20Datasheets/42cb5474-b1bc_ZA_Ethyl%20Acetate_EN-US.pdf
https://www.chemos.de/import/data/msds/GB_en/141-78-6-A0273389-GB-en.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Personal protective equipment for handling Ethyl
cyclopentylideneacetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162082#personal-protective-equipment-for-handling-
ethyl-cyclopentylideneacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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